Cas no 143390-87-8 ((E)-9-[[5-(3,3-Dimethyloxiranyl)-3-methyl-2-pentenyl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one)

• Product Name: (E)-9-[[5-(3,3-Dimethyloxiranyl)-3-methyl-2-pentenyl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• CAS No: 143390-87-8
• MF: C₂₁H₂₂O₅
• MW: 354.396386623383
• CID: 859772
• PubChem ID: 15949666
• Update Time: 2025-04-19

(E)-9-[[5-(3,3-Dimethyloxiranyl)-3-methyl-2-pentenyl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one Chemical and Physical Properties

Names and Identifiers

• (E)-9-[[5-(3,3-Dimethyloxiranyl)-3-methyl-2-pentenyl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• 6',7'-Epoxy-8-geranyloxypsoralen

• Inchi： 1S/C21H22O5/c1-13(4-6-16-21(2,3)26-16)8-10-24-20-18-15(9-11-23-18)12-14-5-7-17(22)25-19(14)20/h5,7-9,11-12,16H,4,6,10H2,1-3H3/b13-8+
• InChI Key： SJUMCSVMQWFUTR-MDWZMJQESA-N
• SMILES： O1C(CC/C(=C/COC2C3=C(C=CC(=O)O3)C=C3C=COC=23)/C)C1(C)C

Computed Properties

• Exact Mass: 354.14700
• Monoisotopic Mass: 354.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• Density: 1.210
• PSA: 65.11000
• LogP: 4.82190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins